Cas no 26038-24-4 (Phenol, 5-sec-butyl-2-fluoro- (8CI))

26038-24-4 structure
Product name:Phenol, 5-sec-butyl-2-fluoro- (8CI)
Phenol, 5-sec-butyl-2-fluoro- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 5-sec-butyl-2-fluoro- (8CI)
- 26038-24-4
- PHENOL, 5-SEC-BUTYL-2-FLUORO-
- 5-sec-Butyl-2-fluorophenol
- DB-288524
- Phenol,5-sec-butyl-2-fluoro-(8ci)
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- Inchi: InChI=1S/C10H13FO/c1-3-7(2)8-4-5-9(11)10(12)6-8/h4-7,12H,3H2,1-2H3
- InChI Key: LGXNFYPIWZDEBI-UHFFFAOYSA-N
- SMILES: CCC(C)C1=CC(=C(C=C1)F)O
Computed Properties
- Exact Mass: 168.095043196g/mol
- Monoisotopic Mass: 168.095043196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2Ų
- XLogP3: 3.3
Phenol, 5-sec-butyl-2-fluoro- (8CI) Related Literature
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Marya Ahmed,Kazuhiko Ishihara,Ravin Narain Chem. Commun., 2014,50, 2943-2946
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Bufeng Zhang,Zhonggang Wang Chem. Commun., 2009, 5027-5029
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Soichiro Tottori,Karolis Misiunas,Vahe Tshitoyan,Ulrich F. Keyser Soft Matter, 2021,17, 5131-5136
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